2-[benzyl(phenylsulfonyl)amino]-N-(4-chlorobenzyl)benzamide

• IUPAC Name: 2-[benzenesulfonyl(benzyl)amino]-N-[(4-chlorophenyl)methyl]benzamide
• InChI: InChI=1S/C27H23ClN2O3S/c28-23-17-15-21(16-18-23)19-29-27(31)25-13-7-8-14-26(25)30(20-22-9-3-1-4-10-22)34(32,33)24-11-5-2-6-12-24/h1-18H,19-20H2,(H,29,31)
• InChI Key: BMBMADCEPGLPGD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN(C2=CC=CC=C2C(=O)NCC3=CC=C(C=C3)Cl)S(=O)(=O)C4=CC=CC=C4
• Molecular Formula: C27H23ClN2O3S
• Molecular Weight: 491.0 g/mol

Description

2-[benzyl(phenylsulfonyl)amino]-N-(4-chlorobenzyl)benzamide, also known as BPN, is a chemical compound that has gained attention in the scientific community due to its potential use as a pharmacological tool. BPN has been shown to have a variety of effects on biological systems, making it a valuable tool for research.

Mechanism of Action

The mechanism of action of 2-[benzyl(phenylsulfonyl)amino]-N-(4-chlorobenzyl)benzamide is not fully understood, but it is believed to act as an antagonist of the angiotensin II type 1 receptor. This receptor is involved in the regulation of blood pressure and fluid balance in the body. By blocking this receptor, 2-[benzyl(phenylsulfonyl)amino]-N-(4-chlorobenzyl)benzamide may have an effect on these processes.
Biochemical and Physiological Effects
2-[benzyl(phenylsulfonyl)amino]-N-(4-chlorobenzyl)benzamide has been shown to have a variety of biochemical and physiological effects. It has been shown to decrease blood pressure in animal models, suggesting a potential use in the treatment of hypertension. 2-[benzyl(phenylsulfonyl)amino]-N-(4-chlorobenzyl)benzamide has also been shown to have an effect on the nervous system, with studies suggesting that it may have anxiolytic and antidepressant effects.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[benzyl(phenylsulfonyl)amino]-N-(4-chlorobenzyl)benzamide in lab experiments is its ability to selectively target the angiotensin II type 1 receptor. This allows researchers to study the effects of blocking this receptor without affecting other biological systems. However, one limitation of using 2-[benzyl(phenylsulfonyl)amino]-N-(4-chlorobenzyl)benzamide is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several potential future directions for research involving 2-[benzyl(phenylsulfonyl)amino]-N-(4-chlorobenzyl)benzamide. One area of interest is its potential use in the treatment of hypertension and other cardiovascular diseases. Additionally, 2-[benzyl(phenylsulfonyl)amino]-N-(4-chlorobenzyl)benzamide may have potential as a tool for studying the effects of different drugs and chemicals on the angiotensin II type 1 receptor. Further research is needed to fully understand the potential applications of 2-[benzyl(phenylsulfonyl)amino]-N-(4-chlorobenzyl)benzamide in scientific research.

Synthesis Methods

2-[benzyl(phenylsulfonyl)amino]-N-(4-chlorobenzyl)benzamide is synthesized through a multistep process involving the reaction of various chemicals. The synthesis method involves the use of several reagents, including benzylamine, phenylsulfonyl chloride, and 4-chlorobenzylamine. The final product is obtained through purification and recrystallization techniques.

Scientific Research Applications

2-[benzyl(phenylsulfonyl)amino]-N-(4-chlorobenzyl)benzamide has been shown to have a variety of applications in scientific research. It has been used as a tool to study the effects of various biological systems, including the cardiovascular and nervous systems. 2-[benzyl(phenylsulfonyl)amino]-N-(4-chlorobenzyl)benzamide has also been used to study the effects of different drugs and chemicals on these systems.